4-(1-Cyano-1-methylethyl)-2,2-dimethyl-1,3-dioxane

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 2-(2,2-dimethyl-1,3-dioxan-4-yl)-2-methylpropanenitrile
• InChI: InChI=1S/C10H17NO2/c1-9(2,7-11)8-5-6-12-10(3,4)13-8/h8H,5-6H2,1-4H3
• InChI Key: NMVQSFOHLUQHBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCC(O1)C(C)(C)C#N)C

Description

4-(1-Cyano-1-methylethyl)-2,2-dimethyl-1,3-dioxane is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Optically active 4-cyano-4-methyl-3-hydroxy-1-pentanol (500 mg) was dissolved in acetone (5 mL) and p-toluenesulfonic acid (50 mg) and powder molecular sieve 4A (100 mg) were added. The mixture was stirred at room temperature for 1 hr. Thereto was added a powder of potassium carbonate to neutralize the reaction mixture, which was filtrated and concentrated under reduced pressure to give optically active 4-(1-cyano-1-methylethyl)-2,2-dimethyl-1,3-dioxane.

Synthesis routes and methods II

Procedure details

Optically active 4-cyano-4-methyl-3-hydroxy-1-pentanol (500 mg, 3.49 mmol) was dissolved in 2,2-dimethoxypropane (5 mL) and p-toluenesulfonic acid (50 mg) was added. The mixture was stirred at room temperature for 30 min. Thereto was added a powder of potassium carbonate (100 mg) to neutralize the reaction mixture. The mixture was filtrated and concentrated under reduced pressure to give optically active 4-(1-cyano-1-methylethyl)-2,2-dimethyl-1,3-dioxane (614 mg, 3.35 mmol) (yield relative to optically active 4-cyano-4-methyl-3-hydroxy-1-pentanol: 96%).